Cas no 1051369-28-8 ((2,4-Dimethoxybenzyl)(4-fluorobenzyl)amine)

• Product Name: (2,4-Dimethoxybenzyl)(4-fluorobenzyl)amine
• CAS No: 1051369-28-8
• MF: C₁₆H₁₉BrFNO₂
• MW: 356.229967355728
• CID: 1077576
• PubChem ID: 17132676
• Update Time: 2025-10-28

(2,4-Dimethoxybenzyl)(4-fluorobenzyl)amine Chemical and Physical Properties

Names and Identifiers

• (2,4-Dimethoxy-benzyl)-(4-fluoro-benzyl)-amine hydrobromide
• N-(2,4-Dimethoxybenzyl)-1-(4-fluorophenyl)methanaminehydrobromide
• (2,4-Dimethoxy-benzyl)-(4-fluoro-benzyl)-aminehydrobromide
• CHEMBL1511715
• AKOS015833757
• MLS001205780
• N-(2,4-Dimethoxybenzyl)-1-(4-fluorophenyl)methanamine hydrobromide
• SMR000515118
• 1051369-28-8
• [(2,4-dimethoxyphenyl)methyl][(4-fluorophenyl)methyl]amine hydrobromide
• N-[(2,4-dimethoxyphenyl)methyl]-1-(4-fluorophenyl)methanamine;hydrobromide
• (2,4-Dimethoxybenzyl)(4-fluorobenzyl)amine

• MDL： MFCD08146638
• Inchi： 1S/C16H18FNO2.BrH/c1-19-15-8-5-13(16(9-15)20-2)11-18-10-12-3-6-14(17)7-4-12;/h3-9,18H,10-11H2,1-2H3;1H
• InChI Key： NEIWABMEZVDLKH-UHFFFAOYSA-N
• SMILES： Br.FC1C=CC(=CC=1)CNCC1C=CC(=CC=1OC)OC

Computed Properties

• Exact Mass: 355.05832g/mol
• Monoisotopic Mass: 355.05832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 269
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 382.2±37.0 °C at 760 mmHg
• Flash Point: 184.9±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

(2,4-Dimethoxybenzyl)(4-fluorobenzyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (2,4-Dimethoxybenzyl)(4-fluorobenzyl)amine

Recent Advances in the Study of (2,4-Dimethoxybenzyl)(4-fluorobenzyl)amine (CAS: 1051369-28-8) in Chemical Biology and Pharmaceutical Research

The compound (2,4-Dimethoxybenzyl)(4-fluorobenzyl)amine (CAS: 1051369-28-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from peer-reviewed academic literature, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its structural framework, featuring both dimethoxy and fluorobenzyl moieties, offers a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound in the development of selective enzyme inhibitors, particularly targeting kinases and GPCRs, which are implicated in various disease pathways. The compound's ability to modulate these targets with high specificity has been demonstrated in vitro, suggesting its potential for therapeutic intervention.

In addition to its utility as a synthetic intermediate, (2,4-Dimethoxybenzyl)(4-fluorobenzyl)amine has shown promising biological activity in preclinical models. Recent investigations have explored its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies have revealed favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. Furthermore, its low toxicity profile in animal models underscores its potential for safe therapeutic use.

One of the most exciting developments is the compound's application in neurodegenerative disease research. Preliminary data suggest that it may exhibit neuroprotective effects by modulating oxidative stress and inflammatory pathways. These findings are particularly relevant for conditions such as Alzheimer's and Parkinson's diseases, where current treatment options are limited. Ongoing studies are focused on elucidating the precise mechanisms of action and optimizing the compound's efficacy through structural derivatization.

Despite these promising results, challenges remain in translating these findings into clinical applications. Issues such as scalability of synthesis, formulation stability, and long-term safety need to be addressed. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the development of (2,4-Dimethoxybenzyl)(4-fluorobenzyl)amine-based therapeutics.

In conclusion, (2,4-Dimethoxybenzyl)(4-fluorobenzyl)amine (CAS: 1051369-28-8) represents a promising candidate in the realm of chemical biology and drug discovery. Its versatile chemical structure, combined with its demonstrated biological activity, positions it as a valuable tool for both basic research and therapeutic development. Future research should focus on advancing its preclinical profile and exploring its potential in diverse therapeutic areas. This briefing underscores the importance of continued investment in the study of this compound to unlock its full potential in addressing unmet medical needs.